![molecular formula C25H25NO6S B281224 Butyl 5-{[(4-methoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate](/img/structure/B281224.png)
Butyl 5-{[(4-methoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Butyl 5-{[(4-methoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate, also known as BMF, is a synthetic compound that has attracted significant interest in the scientific community due to its potential applications in drug discovery. BMF is a naphthofuran derivative that possesses a unique chemical structure, which makes it a promising candidate for developing novel drugs for various diseases.
Mechanism of Action
The exact mechanism of action of Butyl 5-{[(4-methoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2), which is involved in the inflammatory response, and protein tyrosine phosphatase 1B (PTP1B), which is a target for the treatment of diabetes. This compound has also been shown to activate the AMP-activated protein kinase (AMPK), which plays a crucial role in regulating energy metabolism.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the proliferation of cancer cells and induces apoptosis. This compound has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In animal studies, this compound has been shown to improve glucose tolerance and insulin sensitivity, suggesting its potential as a therapeutic agent for diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of Butyl 5-{[(4-methoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate is its unique chemical structure, which makes it a promising candidate for developing novel drugs. This compound has been shown to exhibit a wide range of pharmacological activities, making it a versatile compound for drug discovery. However, the synthesis of this compound is relatively complex, and the compound is not widely available, which may limit its use in lab experiments.
Future Directions
There are several potential future directions for research on Butyl 5-{[(4-methoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate. One area of interest is the development of this compound-based drugs for the treatment of neurodegenerative diseases. This compound has been shown to exhibit neuroprotective effects in animal models of Alzheimer's and Parkinson's, suggesting its potential as a therapeutic agent for these diseases. Another area of interest is the investigation of the molecular mechanisms underlying the pharmacological effects of this compound. Further studies are needed to elucidate the exact mechanism of action of this compound and to identify its molecular targets.
Synthesis Methods
Butyl 5-{[(4-methoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate can be synthesized using a multi-step process that involves the reaction of 5-bromo-2-methylnaphtho[1,2-b]furan-3-carboxylic acid with butylamine and 4-methoxybenzenesulfonyl chloride. The resulting product is purified using column chromatography, and the final compound is obtained in a moderate yield.
Scientific Research Applications
Butyl 5-{[(4-methoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate has been extensively studied for its potential applications in drug discovery. It has been shown to exhibit a wide range of pharmacological activities, including anti-inflammatory, anti-tumor, and anti-diabetic effects. This compound has also been investigated for its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's.
Properties
Molecular Formula |
C25H25NO6S |
---|---|
Molecular Weight |
467.5 g/mol |
IUPAC Name |
butyl 5-[(4-methoxyphenyl)sulfonylamino]-2-methylbenzo[g][1]benzofuran-3-carboxylate |
InChI |
InChI=1S/C25H25NO6S/c1-4-5-14-31-25(27)23-16(2)32-24-20-9-7-6-8-19(20)22(15-21(23)24)26-33(28,29)18-12-10-17(30-3)11-13-18/h6-13,15,26H,4-5,14H2,1-3H3 |
InChI Key |
BJRASHYDBUJJJI-UHFFFAOYSA-N |
SMILES |
CCCCOC(=O)C1=C(OC2=C1C=C(C3=CC=CC=C32)NS(=O)(=O)C4=CC=C(C=C4)OC)C |
Canonical SMILES |
CCCCOC(=O)C1=C(OC2=C1C=C(C3=CC=CC=C32)NS(=O)(=O)C4=CC=C(C=C4)OC)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.